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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291 Get Quote

Technical Support Center: Calcium Iodide
Hydrate Analysis
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals determining the water

of hydration in calcium iodide hydrate.

Frequently Asked Questions (FAQs)
Q1: What is the primary method for determining the water of hydration in calcium iodide
hydrate?

A1: The primary and most common method is gravimetric analysis by heating.[1][2][3] This

experimental technique involves heating a known mass of the hydrated salt to drive off the

water molecules of crystallization.[1][2] The mass of the remaining anhydrous salt is then

measured, and the difference in mass is used to calculate the amount of water originally

present in the hydrate.

Q2: What are the known hydrates of calcium iodide?

A2: Calcium iodide is known to exist in several hydrated forms. The most commonly cited is

calcium iodide tetrahydrate (CaI₂·4H₂O).[4] However, it can also exist as a variable hydrate,
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often denoted as CaI₂·xH₂O, where 'x' can range from four to six. It is crucial to determine the

specific hydration state for accurate experimental work.

Q3: Why is proper handling of calcium iodide critical for accurate results?

A3: Calcium iodide is highly hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[4] This property can introduce significant error into your measurements by

artificially inflating the initial mass of the hydrate. It is also sensitive to light and air, which can

cause it to slowly react and liberate iodine, indicated by a faint yellow color. Therefore, it should

be stored in a tightly sealed container, protected from light, and handled quickly in a low-

humidity environment or a glove box if possible.

Q4: What is the chemical formula for calcium iodide hydrate and its anhydrous form?

A4: The general chemical formula for calcium iodide hydrate is CaI₂·nH₂O, where 'n'

represents the number of water molecules. The anhydrous form is simply CaI₂. The molar

mass of anhydrous calcium iodide is 293.89 g/mol .
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Issue Possible Cause Recommended Solution

Mass of the sample increases

after cooling.

The anhydrous calcium iodide

has absorbed moisture from

the air due to its hygroscopic

nature.

Ensure cooling is done in a

desiccator. Minimize the time

the crucible is exposed to the

atmosphere before weighing.

The calculated percentage of

water is higher than theoretical

values for known hydrates.

1. Incomplete drying of the

initial hydrate sample. 2. The

hydrate absorbed atmospheric

moisture before the initial

weighing.

1. Ensure the hydrate is

heated to a constant mass. 2.

Handle the hydrate quickly and

in a dry environment.

The calculated percentage of

water is lower than theoretical

values.

1. The hydrate was not heated

for a sufficient amount of time

to drive off all the water. 2.

Splattering of the sample

occurred during heating.

1. Heat the sample until a

constant mass is achieved

between two consecutive

weighings. 2. Heat the sample

gently at first and then

gradually increase the

temperature to prevent

spattering.

The residue after heating is

yellow or brown.

The calcium iodide has started

to decompose due to

excessive heating, liberating

iodine.

Reduce the heating

temperature. One of the known

hydrates of calcium iodide

decomposes at 42°C. Gentle

heating is crucial. A

temperature just above 100°C

should be sufficient to remove

water.

Inconsistent mass readings

after repeated heating and

cooling.

1. The crucible was not cooled

to room temperature before

weighing. 2. The balance is not

properly calibrated or is in an

unstable environment.

1. Allow the crucible to cool

completely in a desiccator

before each weighing. 2.

Ensure the balance is

calibrated and located on a

stable surface, free from drafts.
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Experimental Protocols
Gravimetric Analysis of Calcium Iodide Hydrate by
Heating
This protocol details the steps to determine the number of moles of water of hydration (n) in a

sample of calcium iodide hydrate (CaI₂·nH₂O).

Materials:

Calcium iodide hydrate (CaI₂)

Crucible and lid

Bunsen burner or drying oven

Tripod and clay triangle

Analytical balance

Desiccator

Tongs

Procedure:

Crucible Preparation:

Clean and thoroughly dry a crucible and its lid.

Heat the empty crucible and lid with a Bunsen burner or in a drying oven for 5-10 minutes

to ensure all moisture is removed.

Allow the crucible and lid to cool to room temperature in a desiccator.

Once cooled, weigh the empty crucible and lid on an analytical balance. Record this mass.

Sample Preparation:
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Add approximately 2-3 grams of calcium iodide hydrate to the pre-weighed crucible.

Weigh the crucible, lid, and hydrate sample together. Record this mass.

Heating:

Place the crucible with the sample on a clay triangle supported by a tripod. The lid should

be slightly ajar to allow water vapor to escape.

Gently heat the crucible with a Bunsen burner or place it in a preheated oven.

Crucial Note: One form of calcium iodide hydrate decomposes at 42°C. Therefore,

gentle heating is paramount. If using an oven, a temperature of 100-110°C is

recommended to ensure water is driven off without decomposing the salt.

Heat for an initial period of 15-20 minutes.

Cooling and Weighing:

Using tongs, carefully remove the crucible from the heat source and place it in a

desiccator to cool to room temperature.

Once cooled, weigh the crucible, lid, and its contents. Record this mass.

Heating to a Constant Mass:

Repeat the heating (for 10 minutes), cooling, and weighing steps until two consecutive

mass readings are within a negligible range (e.g., ±0.002 g). This ensures that all the

water of hydration has been removed.

Data and Calculations:

The following table outlines the data to be collected and the subsequent calculations:
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Measurement Value (g)

Mass of empty crucible and lid m_crucible

Mass of crucible, lid, and hydrate m_hydrate_initial

Mass of crucible, lid, and anhydrous salt (after

final heating)
m_anhydrous_final

Calculations:

Mass of Hydrate: Mass_hydrate = m_hydrate_initial - m_crucible

Mass of Anhydrous Calcium Iodide: Mass_anhydrous = m_anhydrous_final - m_crucible

Mass of Water Lost: Mass_water = Mass_hydrate - Mass_anhydrous

Percentage of Water in Hydrate: % Water = (Mass_water / Mass_hydrate) * 100

Moles of Anhydrous Calcium Iodide (Molar Mass = 293.89 g/mol ): Moles_anhydrous =

Mass_anhydrous / 293.89

Moles of Water (Molar Mass = 18.02 g/mol ): Moles_water = Mass_water / 18.02

Mole Ratio of Water to Anhydrous Salt (n): n = Moles_water / Moles_anhydrous

The value of 'n' should be rounded to the nearest whole number to determine the empirical

formula of the hydrate.
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Caption: Experimental workflow for determining the water of hydration.
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Caption: Logical relationship of dehydration and decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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